Cas no 1805925-41-0 (3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine
• CAS No: 1805925-41-0
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4872088
• Update Time: 2025-10-29

3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-5-2-4(3-11)8(13)12-6(5)7(9)10/h2,7H,1H3,(H,12,13)
• InChI Key： KPWYFMNPVGARAF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)C(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.5
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine

Introduction to 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No. 1805925-41-0)

3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805925-41-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and a methoxy group, alongside the difluoromethyl moiety, makes it a versatile building block for synthesizing novel bioactive molecules.

The compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets. The specific arrangement of substituents in 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine imparts distinct chemical and pharmacological properties that make it valuable for research and development purposes. Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy and metabolic stability, and the difluoromethyl group in this molecule aligns with this trend.

In the context of modern drug discovery, 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine has been explored for its potential as an intermediate in the synthesis of various pharmacologically active agents. The cyano group can serve as a versatile handle for further functionalization, while the hydroxyl and methoxy groups provide opportunities for hydrogen bonding interactions, crucial for binding to biological targets. The combination of these features makes the compound a promising candidate for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have demonstrated that the structural features of 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine can be optimized to improve binding affinity and selectivity. For instance, the difluoromethyl group has been shown to enhance lipophilicity, which is often a critical factor in drug-like properties. These findings underscore the importance of rational drug design strategies that leverage structural insights to develop more effective therapeutic interventions.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated as a key intermediate in agrochemicals, where its structural motifs contribute to the development of novel pesticides with improved efficacy and environmental safety. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor the properties of derived compounds for specific applications.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No. 1805925-41-0) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new ways to exploit its potential, this compound is poised to play an increasingly important role in the development of next-generation bioactive molecules.